![molecular formula C6H8N2O B087176 4,6-Dimethyl-2-hydroxypyrimidine CAS No. 108-79-2](/img/structure/B87176.png)
4,6-Dimethyl-2-hydroxypyrimidine
Overview
Description
“4,6-Dimethyl-2-hydroxypyrimidine” is a chemical compound with the molecular formula C6H8N2O . It is an off-white, light yellow to pink crystalline powder . This compound is a component of Nicarbazine, a coccidiostat, which is an antiprotozoal agent that acts upon Coccidia parasites .
Molecular Structure Analysis
The molecular structure of 4,6-dimethyl-2-hydroxypyrimidine has been studied in detail. The pyrimidine molecule is found to be planar within the limits of present accuracy and the bond lengths are C-C: 1.52, 1.56 A.; C N: 1.34, 1.35, 1.38, 1.39 A.; C OH: 1.25 A.; C CH: 1.37, 1.39 A.; (all ± 0.04 A.) .
Chemical Reactions Analysis
The chemical reactions involving 4,6-dimethyl-2-hydroxypyrimidine are complex and varied. For example, it can react with CS in the presence of sodium methoxide . More research is needed to fully understand the range of chemical reactions that this compound can undergo.
Physical And Chemical Properties Analysis
4,6-Dimethyl-2-hydroxypyrimidine has a molecular weight of 124.14 . It is an off-white, light yellow to pink crystalline powder . More detailed physical and chemical properties would require specific experimental measurements.
Scientific Research Applications
Chemical Synthesis
“4,6-Dimethyl-2-hydroxypyrimidine” is used in chemical synthesis . It is often used as a starting material or intermediate in the synthesis of various other chemical compounds .
Inhibitory Effects on Immune-Activated Nitric Oxide Production
A series of 5-substituted 2-amino-4,6-dihydroxypyrimidines were prepared by a modified condensation of the corresponding monosubstituted malonic acid diesters with guanidine in an excess of sodium ethoxide . Irrespective of the substituent at the 5 position, 2-amino-4,6-dichloropyrimidines inhibited immune-activated NO production .
Antiviral Applications
This compound has been found to inhibit the replication of a broad range of viruses such as members of the Herpes, Picorna, and Pox groups . It has been reported that maturation of viral particles was prevented as viral proteins synthesized in the presence of this compound were not assembled into new virions .
Inhibitors of Dihydrofolate Reductase (DHFR)
There is a large class of pharmacologically important pyrimidine derivatives that act as dihydrofolate reductase (DHFR) inhibitors .
Anti-HIV Applications
Some pyrimidine derivatives have shown anti-HIV activities .
Anti-Adenovirus Applications
Certain pyrimidine derivatives have demonstrated anti-adenovirus activities .
Anti-HBV Applications
Some pyrimidine derivatives have shown anti-HBV activities .
Stereoselective Synthesis
“2-Hydroxy-4,6-dimethylpyrimidine hydrochloride” was employed in the stereoselective synthesis of meso - N,N′ -dicarbethoxy-2,4-diaminopentane and meso -2,4-diaminopentane .
Mechanism of Action
Target of Action
4,6-Dimethyl-2-hydroxypyrimidine, also known as 2-Hydroxy-4,6-dimethylpyrimidine, is an organic compound .
Mode of Action
It is known to be used as a nucleic acid labeling reagent, often used for marking dna and rna . It also serves as a substrate in enzyme-catalyzed reactions, playing a significant role in processes such as DNA synthesis and repair .
Biochemical Pathways
Given its role in dna synthesis and repair, it can be inferred that it may influence the pathways related to these processes .
Result of Action
Its role as a nucleic acid labeling reagent and a substrate in enzyme-catalyzed reactions suggests that it may have significant effects on cellular processes such as dna synthesis and repair .
Action Environment
Like all chemical substances, it should be handled following safe operating procedures, avoiding direct contact with skin and eyes, and operated in a well-ventilated area to avoid inhaling its dust .
properties
IUPAC Name |
4,6-dimethyl-1H-pyrimidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-4-3-5(2)8-6(9)7-4/h3H,1-2H3,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHEQVHAIRSPYDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=O)N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5043762 | |
Record name | 4,6-Dimethylpyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5043762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethyl-2-hydroxypyrimidine | |
CAS RN |
108-79-2 | |
Record name | 2-Hydroxy-4,6-dimethylpyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108-79-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Hydroxy-4,6-dimethylpyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108792 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2(1H)-Pyrimidinone, 4,6-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4,6-Dimethylpyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5043762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-dimethylpyrimidin-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.289 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4,6-DIMETHYL-2(1H)-PYRIMIDINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HG0CBN4V9F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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